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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-4-chloro-3-indolyl phosphate (BCIP), often referred to as X-Phos, is a widely

utilized chromogenic substrate for the enzyme alkaline phosphatase (AP). Its ability to form a

distinct, insoluble colored precipitate upon enzymatic dephosphorylation makes it an invaluable

tool in various molecular biology and histochemical applications. This technical guide provides

an in-depth overview of the chemical properties, mechanism of action, and key applications of

BCIP, complete with detailed experimental protocols and visual workflows.

Core Chemical and Physical Properties
BCIP is commercially available in different salt forms, primarily as a disodium salt and a p-

toluidine salt, which exhibit different solubility properties. The choice of salt depends on the

desired solvent for stock solutions.
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Property

5-Bromo-4-chloro-
3-indolyl
phosphate
(General)

5-Bromo-4-chloro-
3-indolyl
phosphate
disodium salt

5-Bromo-4-chloro-
3-indolyl
phosphate p-
toluidine salt

Molecular Formula C₈H₆BrClNO₄P C₈H₄BrClNNa₂O₄P C₁₅H₁₅BrClN₂O₄P

Molar Mass 326.47 g·mol⁻¹[1] 370.43 g/mol 433.62 g/mol [2]

Appearance

White to slightly

yellowish

microcrystalline

powder[3]

White to off-white

powder

White to light yellow

powder[4]

Solubility -

Soluble in water (20-

50 mg/mL)[5],

insoluble in DMF

Soluble in DMF (20

mg/mL), insoluble in

water

Storage Conditions

Store at -20°C,

protected from light

and moisture[6]

Store at -20°C,

protected from light

and moisture

Store at -20°C,

protected from light

and moisture[6]

Purity (HPLC) - ≥98%[7] ≥98.0%[4]

Mechanism of Action: The BCIP/NBT Reaction
BCIP serves as a substrate for alkaline phosphatase. The enzymatic reaction, typically

performed in the presence of Nitro Blue Tetrazolium (NBT), leads to the formation of a stable,

colored precipitate. NBT acts as an oxidant, accepting electrons from the intermediate product

of the BCIP reaction, which enhances the color formation.

The reaction proceeds as follows:

Alkaline phosphatase cleaves the phosphate group from BCIP, yielding 5-bromo-4-chloro-3-

indoxyl.

This intermediate product is unstable and undergoes oxidation.
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In the presence of NBT, the oxidized indoxyl species reduces NBT to an insoluble, dark-blue

to purple diformazan precipitate.[1][8]

Simultaneously, two molecules of the oxidized indoxyl can dimerize to form 5,5'-dibromo-4,4'-

dichloro-indigo, which is also a blue precipitate.[1]
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5-Bromo-4-chloro-3-indolyl phosphate (BCIP)
(Colorless, Soluble)

5-Bromo-4-chloro-3-indoxyl
(Unstable Intermediate)

 Dephosphorylation

NBT-Diformazan
(Insoluble, Dark Blue/Purple Precipitate)

 Reduction

5,5'-Dibromo-4,4'-dichloro-indigo
(Insoluble, Blue Precipitate)

 Dimerization & OxidationAlkaline Phosphatase (AP)

Inorganic Phosphate
Nitro Blue Tetrazolium (NBT)

(Soluble, Yellowish)
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Start: Protein Transfer to Membrane

1. Blocking
(e.g., 5% non-fat milk in TBST)

2. Primary Antibody Incubation

3. Wash (3x with TBST)

4. AP-Conjugated Secondary
Antibody Incubation

5. Wash (3x with TBST)

6. Add BCIP/NBT Substrate

7. Color Development

8. Stop Reaction (Wash with dH₂O)

End: Visualize Bands

 

Start: Deparaffinized Tissue Section

1. Antigen Retrieval

2. Blocking

3. Primary Antibody Incubation

4. Wash

5. AP-Conjugated Secondary
Antibody Incubation

6. Wash

7. Add BCIP/NBT Substrate

8. Counterstain

9. Dehydrate and Mount

End: Microscopic Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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